Cas no 1823231-03-3 (3-Chloro-1H-pyrazolo[3,4-d]pyrimidine)

3-Chloro-1H-pyrazolo[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core with a chlorine substituent at the 3-position. This structure serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive chloro group enables efficient functionalization through nucleophilic substitution, facilitating the construction of more complex molecules. The compound’s fused bicyclic system contributes to its stability while offering opportunities for further derivatization. It is commonly employed in the synthesis of kinase inhibitors and other biologically active compounds. High purity grades are available to ensure consistency in research and industrial applications. Proper handling and storage are recommended due to its reactive nature.

3-Chloro-1H-pyrazolo[3,4-d]pyrimidine structure

1823231-03-3 structure

Product Name:3-Chloro-1H-pyrazolo[3,4-d]pyrimidine

CAS No:1823231-03-3

MF:C₅H₃ClN₄

MW:154.557118654251

CID:4727863

Update Time:2025-10-29

3-Chloro-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-1H-pyrazolo[3,4-d]pyrimidine
- FCH1564117
- AX8219963
- Inchi： 1S/C5H3ClN4/c6-4-3-1-7-2-8-5(3)10-9-4/h1-2H,(H,7,8,9,10)
- InChI Key： ZNOXPYALDZGQSW-UHFFFAOYSA-N
- SMILES： ClC1=C2C=NC=NC2=NN1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 131
Topological Polar Surface Area: 54.5

3-Chloro-1H-pyrazolo[3,4-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A089005921-1g	3-Chloro-1H-pyrazolo[3,4-d]pyrimidine	1823231-03-3	95%	1g	$526.00	2023-09-02
Alichem	A089005921-5g	3-Chloro-1H-pyrazolo[3,4-d]pyrimidine	1823231-03-3	95%	5g	$1250.37	2023-09-02
Chemenu	CM290264-1g	3-Chloro-1H-pyrazolo[3,4-d]pyrimidine	1823231-03-3	95%	1g	$468	2021-08-18
Chemenu	CM290264-5g	3-Chloro-1H-pyrazolo[3,4-d]pyrimidine	1823231-03-3	95%	5g	$1122	2021-08-18
Chemenu	CM290264-1g	3-Chloro-1H-pyrazolo[3,4-d]pyrimidine	1823231-03-3	95%	1g	$362	2023-02-17